MAGE-4 (230-239)
Description
Melanoma-associated antigen 4; MAGE-4
Scientific Research Applications
Monte Carlo Application Framework for Low-Background Germanium Experiments
MaGe, a Monte Carlo application framework based on Geant4, is utilized for simulating the response of ultra-low radioactive background detectors to ionizing radiation. This framework is crucial for Majorana and Gerda neutrinoless double-beta decay experiments using high-purity germanium detectors. MaGe supports geometry models, event generators, physics lists, and output formats for experimental simulations, enhancing the efficiency of nuclear experiment simulations (Boswell et al., 2010).
Advances in Genome Engineering for Industrial Applications
MAGE (Multiplex Automated Genome Engineering) has emerged as a significant tool in genome engineering. It enables simultaneous manipulation of multiple genes, vital for strain engineering in the production of proteins, drugs, chemicals, and biofuels. MAGE's ability to integrate non-natural amino acids and its application in engineering robust strains for industrial-scale production represents a substantial advancement in synthetic biology (Singh & Braddick, 2015).
Application in Social Network Analysis
MAGE, initially designed for displaying molecules, has been adapted to study social networks. Its application in visualizing and analyzing social structures, as demonstrated through the analysis of friendship and peer choices in various social settings, showcases its versatility beyond biological sciences (Freeman, Webster, & Kirke, 1998).
Genome-Scale Promoter Engineering
MAGE is employed in genome-scale promoter engineering, notably in optimizing biosynthesis pathways. Through 'coselection' MAGE (CoS-MAGE), simultaneous insertion of multiple T7 promoters into genomic operons is achieved, aiding in the study of gene networks and enhancing the understanding of genomic functions (Wang et al., 2012).
Microbial Genome Annotation
MaGe (Magnifying Genomes) is a microbial genome annotation system that integrates annotation data from various bacterial genomes. It offers a comprehensive framework for the annotation of genomes, including gene coding re-annotation, metabolic pathway reconstruction, and facilitates annotation curation of published genomes (Vallenet et al., 2006).
Rapid Genome Editing and Evolution
MAGE technology, facilitating in vivo genome editing, accelerates the creation of genomic diversity. Its application in the Escherichia coli chromosome to introduce targeted modifications highlights its potential in generating combinatorial genetic diversity and precise mutant alleles for genome-wide editing (Gallagher et al., 2014).
Identification in Testicular Cells
MAGE-1 and MAGE-4 proteins, identified in spermatogonia and primary spermatocytes of the testis, play a crucial role in the early phase of spermatogenesis. This discovery expands the understanding of MAGE proteins in normal tissue antigens and their specific compartmentalization in testicular cells (Takahashi et al., 1995).
properties
sequence |
GVYDGREHTV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 4 (230-239); MAGE-4 (230-239) |
Origin of Product |
United States |
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